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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Phosphoryl fluoride

CAS No.: 13478-20-1

Cat. No.: S1506004

Property Value / Description
Chemical Names Phosphoryl fluoride, Phosphorus oxyfluoride, Phosphoryl trifluoride [1]
CAS Number 13478-20-1 [2] [3] [1]

Molecular Formula POFs [3] [1]

Molecular Weight 103.97 g/mol [3] [4]

Appearance Colourless gas [1]

Boiling Point -39.7 °C [1] [4]

Density 1.506 g/cm3 (liquid) [2]

Vapour Pressure 6630 mmHg at 25°C [2]

Solubility Reacts with water. Soluble in diethyl ether and hydrocarbons. [1]

Hazards and Safety Precautions
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Phosphoryl fluoride is a poisonous and corrosive gas. Its primary hazard is its reaction with moisture—

including atmospheric humidity—to produce highly toxic and corrosive hydrogen fluoride (HF) [1] [5].

Hazard Aspect Precautions
GHS Hazard H330 (Fatal if inhaled), H314 (Causes severe skin burns and eye damage), H372
Statements (Causes damage to organs through prolonged or repeated exposure) [1].

| Personal Protective Equipment (PPE) | * Respiratory: Wear a self-contained breathing apparatus
(SCBA) for firefighting or high-concentration scenarios. For handling large quantities, wear a dust mask [2].
* Skin: Wear impervious gloves and clothing. Use proper glove removal technique to avoid skin contact [2].
* Eyes: Use safety glasses with side-shields or a face shield [2]. | | First Aid Measures | * Inhalation:
Immediately move the affected person to fresh air and seek immediate medical attention [2]. « Skin Contact:
Wash off with soap and plenty of water. Consult a physician [2]. « Eye Contact: Rinse thoroughly with

plenty of water for at least 15 minutes and consult a physician [2]. |

Stability, Storage, and Handling

Stability and Reactivity

e Chemical Stability: Phosphoryl fluoride is stable under recommended storage conditions [2].
o Stability Incompatibilities: It reacts vigorously with water, hydrolyzing in a stepwise manner to
ultimately form phosphoric acid and hydrogen fluoride [1]. This reaction proceeds as follows:
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POF3 + H20 HPO2F2 + H20 H2POsF + H20 HsPOa
Phosphoryl Fluoride Difluorophosphoric Acid Monofluorophosphoric Acid Phosphoric Acid
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¢ It also reacts with alcohols [1].
Storage Conditions

e Store in a cool, dry, and well-ventilated place [2].

o Keep the container tightly closed when not in use to prevent contact with moisture and air [2].

e Use compatible materials for storage equipment. The gas will corrode many metals and elastomers in
the presence of moisture.

Troubleshooting Common Experimental Issues

Problem Possible Cause & Solution

Unexpected pressure The container may be warming up or a leak is allowing moisture in,
build-up in storage leading to gas generation and decomposition. Solution: Ensure the
cylinder or reactor line. cylinder is stored in a cool environment and that all fittings and valves

are tightly sealed and moisture-free.

Observed corrosion on Likely due to a leak or venting of POFs, which hydrolyzes to HF—a
equipment or metal highly corrosive acid. Solution: Immediately check the integrity of the
surfaces near the system, contain and neutralize any leaks with appropriate agents (e.g.,
experiment. calcium carbonate), and improve local ventilation.
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Problem

Poor yield or unexpected
side products in PFEx or

other synthesis reactions.

Detection of POFs in
laboratory air (via
monitoring).

Possible Cause & Solution

Reactant or solvent may contain trace water, decomposing the POFs.
Solution: Ensure all solvents and reagents are thoroughly dried and
that the reaction atmosphere is inert (e.g., under nitrogen or argon).

A significant leak has occurred. Solution: Evacuate the area
immediately. Only trained personnel with appropriate PPE (including
SCBA) should attempt to identify and isolate the leak.

Application Note: Relevance in Drug Discovery

Phosphoryl fluoride and its derivatives are gaining attention in covalent drug discovery. The Phosphorus
Fluoride Exchange (PFEXx) reaction is an emerging click chemistry that uses the unique reactivity of P(V)-F
bonds to connect molecular building blocks rapidly and selectively [6] [7]. Understanding the stability and

safe handling of POFs is therefore fundamental for researchers developing new synthetic routes in chemical

biology and pharmaceutical sciences [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11212144/
https://www.smolecule.com/products/b1506004#phosphoryl-fluoride-stability-and-storage-conditions
https://www.smolecule.com/products/b1506004#phosphoryl-fluoride-stability-and-storage-conditions
https://www.smolecule.com/products/b1506004#phosphoryl-fluoride-stability-and-storage-conditions
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1506004?utm_src=pdf-bulk
https://www.smolecule.com/products/s1506004?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

